Cas no 1240528-72-6 (1-{3-methyl-5H,6H,7H-indeno[5,6-b]furan-2-yl}ethan-1-amine hydrochloride)

• Product Name: 1-{3-methyl-5H,6H,7H-indeno[5,6-b]furan-2-yl}ethan-1-amine hydrochloride
• CAS No: 1240528-72-6
• MF: C₁₄H₁₈ClNO
• MW: 251.751822948456
• CID: 5216322
• Update Time: 2025-06-10

1-{3-methyl-5H,6H,7H-indeno[5,6-b]furan-2-yl}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{3-methyl-5H,6H,7H-indeno[5,6-b]furan-2-yl}ethan-1-amine hydrochloride
• 1-(3-methyl-6,7-dihydro-5H-cyclopenta[f][1]benzofuran-2-yl)ethanamine;hydrochloride
• Z1352877911
• 1-{3-methyl-5H,6H,7H-indeno[5,6-b]furan-2-yl}ethan-1-aminehydrochloride
• 1-{3-methyl-5h,6h,7h-indeno[5,6-b]furan-2-yl}Ethylamine hydrochloride
• 5H-Cyclopenta[f]benzofuran-2-methanamine, 6,7-dihydro-α,3-dimethyl-, hydrochloride (1:1)

• Inchi： 1S/C14H17NO.ClH/c1-8-12-6-10-4-3-5-11(10)7-13(12)16-14(8)9(2)15;/h6-7,9H,3-5,15H2,1-2H3;1H
• InChI Key： VZDZSKUZUJQPQE-UHFFFAOYSA-N
• SMILES： Cl.O1C(C(C)N)=C(C)C2=C1C=C1CCCC1=C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• Topological Polar Surface Area: 39.2

Additional information on 1-{3-methyl-5H,6H,7H-indeno[5,6-b]furan-2-yl}ethan-1-amine hydrochloride

Recent Advances in the Study of 1-{3-methyl-5H,6H,7H-indeno[5,6-b]furan-2-yl}ethan-1-amine hydrochloride (CAS: 1240528-72-6)

The compound 1-{3-methyl-5H,6H,7H-indeno[5,6-b]furan-2-yl}ethan-1-amine hydrochloride (CAS: 1240528-72-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, pharmacological activities, and potential clinical relevance.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential biological activities. The indeno-furan scaffold, in particular, has been associated with anti-inflammatory and neuroprotective properties, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that 1-{3-methyl-5H,6H,7H-indeno[5,6-b]furan-2-yl}ethan-1-amine hydrochloride exhibits significant binding affinity for specific neurotransmitter receptors, suggesting its potential utility in treating neurological disorders such as depression and anxiety. Additionally, preliminary data indicate that the compound may modulate key signaling pathways involved in inflammation, opening new avenues for the development of anti-inflammatory therapeutics.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on structural modifications to enhance bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-{3-methyl-5H,6H,7H-indeno[5,6-b]furan-2-yl}ethan-1-amine hydrochloride represents a compelling area of research with significant therapeutic potential. Continued exploration of its pharmacological profile and mechanism of action will be critical in unlocking its full clinical value. This brief underscores the importance of interdisciplinary collaboration and innovative approaches in advancing the field of chemical biology and drug discovery.